4-Bromo-3-methylphenol acetate

• CAS RN: 22012-59-5
• Molecular Formula: C9H9BrO2
• Molecular Weight: 229.07 g/mol
• IUPAC Name: (4-bromo-3-methylphenyl) acetate
• InChI: InChI=1S/C9H9BrO2/c1-6-5-8(12-7(2)11)3-4-9(6)10/h3-5H,1-2H3
• InChI Key: NXYCWVBYZZAKTQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OC(=O)C)Br

Description

4-Bromo-3-methylphenol acetate is a useful research compound. Its molecular formula is C9H9BrO2 and its molecular weight is 229.07 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A stirred mixture of 4-bromo-3-methylphenol (184.1 g) and aqueous NaOH (850 ml, 2M) at 20° C. is treated with acetic anhydride (136 ml) and stirred at room temperature for 1 h. The suspension is extracted with diethyl ether (3×300 ml) and the combined extracts are washed with aqueous NaOH (2×100 ml 2M), dried (Na2SO4) and filtered. The solvent is evaporated off under reduced pressure to yield the title compound as an oil.